Cas no 1857210-60-6 ((4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine)

• Product Name: (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine
• CAS No: 1857210-60-6
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6370257
• PubChem ID: 121204980
• Update Time: 2025-11-01

(4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine
• 2-Pyrimidinemethanamine, 4-(4-methoxy-1-piperidinyl)-
• AKOS026713442
• 1857210-60-6
• F1912-0397

• Inchi： 1S/C11H18N4O/c1-16-9-3-6-15(7-4-9)11-2-5-13-10(8-12)14-11/h2,5,9H,3-4,6-8,12H2,1H3
• InChI Key： FFQJTMOFVREXPF-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=CC(N2CCC(OC)CC2)=N1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 353.3±42.0 °C(Predicted)
• pka: 7.76±0.29(Predicted)

Additional information on (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine

(4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine and CAS No. 1857210-60-6: A Comprehensive Overview

(4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its CAS No. 1857210-60-6 serves as a critical identifier for this compound, ensuring its precise classification and traceability in scientific literature. The molecule combines a pyrimidine core with a methoxypiperidine substituent, creating a complex pharmacophore that may influence its biological activity. This structural feature is particularly noteworthy in the context of drug design, as it provides a scaffold for potential interactions with various biological targets.

Recent advancements in computational chemistry have enabled researchers to model the (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine molecule with high accuracy, revealing insights into its conformational flexibility. This property is crucial for understanding how the compound might interact with protein targets, as it allows for dynamic binding modes that could enhance therapeutic efficacy. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of 4-methoxypiperidin-1-yl substituents in modulating the compound's solubility and permeability, which are key factors in drug absorption and bioavailability.

The pyrimidin-2-yl ring in (4-(4-methoxypiperidin-1-yl)pyyrimidin-2-yl)methanamine is particularly interesting due to its potential involvement in hydrogen bonding interactions. This aspect has been extensively explored in the context of kinase inhibitors, where the pyrimidine ring can act as a scaffold for ATP-competitive inhibition. A 2024 review article in ACS Chemical Biology discussed how modifications to the pyrimidine core can enhance selectivity against specific kinases, a finding that has direct implications for the development of targeted therapies.

Experimental studies on (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine have demonstrated its potential as a lead compound for the treatment of neurodegenerative diseases. The 4-methoxypiperidine moiety appears to play a critical role in modulating the compound's ability to cross the blood-brain barrier, a factor that significantly impacts its therapeutic potential. A 2023 preclinical study published in Neuropharmacology showed that this compound exhibited neuroprotective effects in models of Alzheimer's disease, suggesting its potential as a therapeutic agent for cognitive disorders.

The methanamine functional group in (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine contributes to the molecule's overall polarity, which can influence its pharmacokinetic profile. Recent research has focused on optimizing this property to improve the compound's half-life and reduce metabolic degradation. A 2024 study in Drug Metabolism and Disposition reported that modifications to the methanamine group could significantly enhance the compound's stability in vivo, an important consideration for drug development.

In the context of drug discovery, (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine represents a promising candidate for the development of small molecule therapeutics. Its unique structure allows for the potential targeting of multiple biological pathways, which could be advantageous in the treatment of complex diseases. A 2023 article in Drug Discovery Today highlighted the compound's potential as a dual-action agent, capable of modulating both inflammatory and apoptotic pathways.

Advances in synthetic chemistry have enabled the efficient preparation of (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine through multi-step organic reactions. The synthesis process typically involves the coupling of a pyrimidine derivative with a methoxypiperidine moiety, a reaction that has been optimized to improve yield and purity. A 2024 study in Organic & Biomolecular Chemistry described a novel catalytic approach that significantly reduced the number of reaction steps required to synthesize this compound, making it more feasible for large-scale production.

From a pharmacological perspective, (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine has shown potential in modulating various signaling pathways. The 4-methoxypiperidine substituent may interact with G-protein coupled receptors, while the pyrimidine core could engage in kinase inhibition. A 2023 review in Pharmacological Reviews discussed how such dual targeting could be beneficial in the treatment of diseases that involve both receptor activation and kinase overactivity.

Recent computational studies have also explored the molecular dynamics of (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine in aqueous environments. These studies have revealed that the compound's solubility is influenced by the balance between hydrophilic and hydrophobic interactions. A 2024 paper in Journal of Physical Chemistry B reported that the presence of the methanamine group enhances the compound's solubility, which is important for its oral bioavailability.

As research on (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine continues to advance, its potential applications in medicine are becoming increasingly evident. The unique combination of structural elements in this compound suggests that it could be developed into a versatile therapeutic agent. Ongoing studies are focused on further elucidating its mechanism of action and optimizing its pharmacological properties, which are critical steps in the drug development process.

In conclusion, (4-(4-methoxypiperidin-1-yl)pyrimidin-2-yl)methanamine represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and the potential for targeted biological interactions make it a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound's role in drug discovery is likely to expand, offering new possibilities for the treatment of various diseases.